Cas no 1354941-92-6 ((2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 1354941-92-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD21335283
• CID: 5159566
• Update Time: 2026-03-04

(2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335283
• Inchi： 1S/C15H14O2/c1-2-12-5-7-13(8-6-12)9-10-14(16)15-4-3-11-17-15/h3-11H,2H2,1H3
• InChI Key： SSOXYGMDILVPLC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=C(CC)C=C1

Additional information on (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 1354941-92-6 and Product Name: (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one

The compound with the CAS number 1354941-92-6 and the product name (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure, featuring a conjugated system of a furan ring and an α,β-unsaturated carbonyl group, positions it as a promising candidate for further exploration in synthetic organic chemistry and bioactivity evaluation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one due to its ability to exhibit diverse biological activities. The presence of both aromatic and heterocyclic moieties in its structure allows for multiple interactions with biological targets, making it a versatile scaffold for drug development. Studies have demonstrated that such compounds can modulate various enzymatic pathways and receptor binding sites, which are critical for therapeutic intervention.

In the context of modern drug discovery, the synthesis and optimization of (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one have been subjects of extensive investigation. The compound’s dual functionality—combining an α,β-unsaturated ketone with an ethyl-substituted phenyl ring—provides a rich chemical space for structural modifications. Researchers have leveraged this flexibility to develop derivatives with enhanced pharmacokinetic properties and improved target specificity. The use of computational methods, such as molecular docking and quantum mechanical calculations, has further accelerated the design process by predicting the binding affinity and metabolic stability of potential analogs.

One of the most compelling aspects of (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one is its potential role in addressing unmet medical needs. Emerging evidence suggests that this compound may possess anti-inflammatory, antimicrobial, and even anticancer properties. The furan ring, in particular, has been implicated in various pharmacological effects due to its ability to engage with biological systems through hydrogen bonding and π-stacking interactions. Furthermore, the ethylphenyl moiety contributes to lipophilicity, which is often a desirable trait for oral bioavailability.

The synthesis of (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cross-coupling reactions, such as Suzuki-Miyaura couplings, which allow for the introduction of aryl groups at specific positions. Additionally, Friedel-Crafts acylation or alkylation may be employed to functionalize the aromatic ring further. These methodologies not only showcase the compound’s synthetic accessibility but also underscore its utility as a building block for more complex molecules.

From a regulatory perspective, (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one benefits from being classified as a research chemical rather than a controlled substance. This classification simplifies its handling and distribution while still maintaining stringent quality control measures to ensure purity and consistency. Manufacturers adhering to Good Manufacturing Practices (GMP) ensure that researchers receive materials that meet high standards for experimental reproducibility.

The future prospects for (2E)-3-(4-ethylphenyl)-1-(furan-2-yl)prop-2-en-1-one are vast, particularly as high-throughput screening technologies continue to evolve. By integrating machine learning algorithms with traditional pharmacophore modeling, scientists can rapidly identify novel derivatives with enhanced activity profiles. This synergy between computational biology and synthetic chemistry promises to streamline the drug discovery pipeline significantly.

In conclusion, (2E)-3-(4-Ethylphenyl)-1-(Furan - 2 - yl) Prop - 2 - en - 1 - one (CAS No. 1354941 - 92 - 6) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and promising biological activities position it as a cornerstone in medicinal chemistry investigations. As research progresses, this compound is expected to contribute significantly to the development of next-generation therapeutics that address complex diseases.